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Compound of Interest

Compound Name: SR2640 hydrochloride

Cat. No.: B10768382

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of two cysteinyl leukotriene
receptor 1 (CysLT1) antagonists: SR2640 hydrochloride and zafirlukast. The information
presented is based on available preclinical experimental data to assist in research and drug
development decisions.

Mechanism of Action: Targeting the Cysteinyl
Leukotriene Pathway

Both SR2640 hydrochloride and zafirlukast are competitive antagonists of the CysLT1
receptor. Cysteinyl leukotrienes (LTCas, LTDa4, and LTEa4) are potent inflammatory mediators that
play a crucial role in the pathophysiology of asthma and other inflammatory conditions. By
blocking the binding of these leukotrienes to the CysLT1 receptor on airway smooth muscle
and inflammatory cells, these antagonists inhibit downstream signaling pathways that lead to
bronchoconstriction, airway edema, mucus secretion, and eosinophil recruitment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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